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Compound of Interest

Compound Name: Basic red 22

CAS No.: 23354-43-0

Cat. No.: B12769253

Get Quote

An In-depth Technical Guide on the Solubility of Basic Red 22 in Aqueous and Organic Media

This technical guide provides a comprehensive overview of the solubility of Basic Red 22 (C.I.

11055; CAS No. 12221-52-2), a cationic azo dye. This document is intended for researchers,

scientists, and professionals in drug development and other fields where a thorough

understanding of this compound's solubility is essential. This guide consolidates available

quantitative data, details experimental protocols for solubility determination, and presents a

logical workflow for these procedures.

Core Topic: Solubility of Basic Red 22
Basic Red 22 is a red powder that is soluble in water.[1][2] Its solubility is a critical factor in its

various applications, including in the textile industry for dyeing acrylic fibers.[2] Understanding

its solubility in different solvent systems is fundamental for optimizing process parameters,

ensuring formulation stability, and developing analytical methods.
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The available quantitative solubility data for Basic Red 22 is currently limited to aqueous

solutions. Extensive searches of scientific literature and chemical databases did not yield

specific quantitative solubility values for Basic Red 22 in common organic solvents. The

reported solubility in water is presented in the table below.

Solvent Temperature Solubility (g/L) Source(s)

Water Not specified 20 [2]

It has been noted that the solubility of Basic Red 22 in water is not significantly influenced by

temperature.[2]

Experimental Protocols for Solubility Determination
While specific experimental protocols for determining the solubility of Basic Red 22 are not

widely published, standard laboratory methods can be readily adapted for this purpose. The

following sections detail two common and effective methods: UV-Vis Spectrophotometry and

the Gravimetric Method.

1. UV-Visible Spectrophotometry Protocol

This method is suitable for colored compounds like Basic Red 22 and relies on the relationship

between absorbance and concentration as defined by the Beer-Lambert Law.

a. Materials and Equipment:

Basic Red 22

Solvent of interest (e.g., water, ethanol, methanol, DMSO)

Analytical balance

Volumetric flasks (various sizes)

Pipettes

Syringe filters (0.45 µm)
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UV-Vis Spectrophotometer

Cuvettes

b. Procedure:

Preparation of a Standard Stock Solution:

Accurately weigh a precise amount of Basic Red 22 (e.g., 10 mg).

Dissolve the weighed dye in a known volume of the chosen solvent in a volumetric flask

(e.g., 100 mL) to create a stock solution of known concentration.

Determination of Maximum Absorbance (λmax):

Prepare a dilute solution of Basic Red 22 from the stock solution.

Scan the solution using the UV-Vis spectrophotometer over a relevant wavelength range

(e.g., 400-700 nm) to identify the wavelength of maximum absorbance (λmax).

Creation of a Calibration Curve:

Prepare a series of standard solutions of decreasing concentrations from the stock

solution by serial dilution.

Measure the absorbance of each standard solution at the determined λmax.

Plot a graph of absorbance versus concentration. This will serve as the calibration curve.

Preparation of a Saturated Solution:

Add an excess amount of Basic Red 22 to a known volume of the solvent in a container

that can be sealed.

Agitate the mixture at a constant temperature for a sufficient period (e.g., 24-48 hours) to

ensure equilibrium is reached.

Sample Analysis:
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After the equilibration period, allow the undissolved solid to settle.

Carefully withdraw a sample of the supernatant and filter it using a syringe filter to remove

any suspended particles.

Dilute the filtered saturated solution with a known factor of the solvent to bring the

absorbance within the linear range of the calibration curve.

Measure the absorbance of the diluted sample at λmax.

Calculation of Solubility:

Use the equation of the line from the calibration curve to determine the concentration of

the diluted sample.

Multiply this concentration by the dilution factor to calculate the concentration of the

saturated solution, which represents the solubility of Basic Red 22 in that solvent at that

temperature.

2. Gravimetric Method Protocol

This method directly measures the mass of the dissolved solute in a known volume of a

saturated solution.

a. Materials and Equipment:

Basic Red 22

Solvent of interest

Analytical balance

Volumetric flask or graduated cylinder

Beakers or flasks with stoppers

Stirring plate and stir bars

Oven
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Desiccator

Filtration apparatus

b. Procedure:

Preparation of a Saturated Solution:

Add an excess amount of Basic Red 22 to a known volume of the solvent in a sealable

container.

Stir the mixture at a constant temperature for an extended period (e.g., 24-48 hours) to

ensure the solution is saturated.

Sample Collection:

Allow the undissolved solid to settle.

Carefully withdraw a precise volume of the clear supernatant (e.g., 10 mL).

Solvent Evaporation:

Transfer the known volume of the saturated solution to a pre-weighed, dry container (e.g.,

a beaker or evaporating dish).

Heat the container gently in an oven at a temperature sufficient to evaporate the solvent

without decomposing the dye.

Drying and Weighing:

Once the solvent has completely evaporated, place the container with the dried dye

residue in a desiccator to cool to room temperature.

Weigh the container with the dried residue on an analytical balance.

Repeat the drying and weighing process until a constant weight is achieved.

Calculation of Solubility:
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Subtract the initial weight of the empty container from the final constant weight to

determine the mass of the dissolved Basic Red 22.

Calculate the solubility by dividing the mass of the dissolved dye by the volume of the

solvent sample taken.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for determining the solubility of Basic Red
22.
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Workflow for Determining the Solubility of Basic Red 22.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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